![molecular formula C14H20N6O B5055902 N-[(4-cyclohexyl-4H-1,2,4-triazol-3-yl)methyl]-2-(1H-pyrazol-1-yl)acetamide CAS No. 1185483-93-5](/img/structure/B5055902.png)
N-[(4-cyclohexyl-4H-1,2,4-triazol-3-yl)methyl]-2-(1H-pyrazol-1-yl)acetamide
Overview
Description
N-[(4-cyclohexyl-4H-1,2,4-triazol-3-yl)methyl]-2-(1H-pyrazol-1-yl)acetamide, also known as CTAP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CTAP is a selective antagonist for the mu-opioid receptor, which plays a crucial role in the regulation of pain, reward, and addiction.
Scientific Research Applications
N-[(4-cyclohexyl-4H-1,2,4-triazol-3-yl)methyl]-2-(1H-pyrazol-1-yl)acetamide has been extensively studied for its potential therapeutic applications in the treatment of opioid addiction and pain management. This compound has been shown to block the rewarding effects of opioids, which can help reduce the risk of addiction and relapse. Additionally, this compound has been shown to enhance the analgesic effects of opioids, which could lead to the development of more effective pain management strategies.
Mechanism of Action
N-[(4-cyclohexyl-4H-1,2,4-triazol-3-yl)methyl]-2-(1H-pyrazol-1-yl)acetamide acts as a selective antagonist for the mu-opioid receptor, which is primarily responsible for the analgesic and rewarding effects of opioids. This compound binds to the mu-opioid receptor and prevents the activation of downstream signaling pathways, which reduces the effects of opioids on the brain.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects in preclinical studies. This compound has been shown to reduce the reinforcing effects of opioids, decrease opioid self-administration, and reduce the development of tolerance to opioids. Additionally, this compound has been shown to enhance the analgesic effects of opioids, which could lead to the development of more effective pain management strategies.
Advantages and Limitations for Lab Experiments
N-[(4-cyclohexyl-4H-1,2,4-triazol-3-yl)methyl]-2-(1H-pyrazol-1-yl)acetamide has several advantages for lab experiments, including its high selectivity for the mu-opioid receptor and its ability to block the rewarding effects of opioids. However, this compound has some limitations, including its poor solubility and stability in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research related to N-[(4-cyclohexyl-4H-1,2,4-triazol-3-yl)methyl]-2-(1H-pyrazol-1-yl)acetamide. One area of research is the development of more effective pain management strategies that utilize this compound to enhance the analgesic effects of opioids. Another area of research is the development of new compounds that are structurally similar to this compound but have improved solubility and stability in aqueous solutions. Additionally, future research could focus on the development of this compound-based therapies for the treatment of opioid addiction and other substance use disorders.
Conclusion
This compound, or this compound, is a chemical compound that has shown promise in scientific research for its potential therapeutic applications in the treatment of opioid addiction and pain management. This compound acts as a selective antagonist for the mu-opioid receptor and has been shown to block the rewarding effects of opioids and enhance their analgesic effects. While this compound has some limitations, there are several future directions for research related to this compound that could lead to the development of more effective therapies for opioid addiction and pain management.
Synthesis Methods
N-[(4-cyclohexyl-4H-1,2,4-triazol-3-yl)methyl]-2-(1H-pyrazol-1-yl)acetamide can be synthesized using a multi-step process that involves the reaction of 4-cyclohexyl-1,2,4-triazole-3-thiol with 2-bromoacetylpyrazine, followed by N-alkylation with 1-chloroacetone. The final product is obtained through a series of purification steps, including recrystallization and chromatography.
Properties
IUPAC Name |
N-[(4-cyclohexyl-1,2,4-triazol-3-yl)methyl]-2-pyrazol-1-ylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N6O/c21-14(10-19-8-4-7-17-19)15-9-13-18-16-11-20(13)12-5-2-1-3-6-12/h4,7-8,11-12H,1-3,5-6,9-10H2,(H,15,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IELLLKMPXLNENA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N2C=NN=C2CNC(=O)CN3C=CC=N3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N6O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801153923 |
Source
|
| Record name | N-[(4-Cyclohexyl-4H-1,2,4-triazol-3-yl)methyl]-1H-pyrazole-1-acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801153923 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1185483-93-5 |
Source
|
| Record name | N-[(4-Cyclohexyl-4H-1,2,4-triazol-3-yl)methyl]-1H-pyrazole-1-acetamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1185483-93-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-[(4-Cyclohexyl-4H-1,2,4-triazol-3-yl)methyl]-1H-pyrazole-1-acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801153923 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-{[(4-methoxy-2-nitrophenyl)amino]methylene}-1-phenyl-2,4,6(1H,3H,5H)-pyrimidinetrione](/img/structure/B5055824.png)
![N-ethyl-4-{[1-(methoxyacetyl)-4-piperidinyl]oxy}-N-[2-(1H-pyrazol-1-yl)ethyl]benzamide](/img/structure/B5055835.png)
![N~2~-benzyl-N~2~-[(4-bromophenyl)sulfonyl]-N~1~-[2-(4-methoxyphenyl)ethyl]glycinamide](/img/structure/B5055846.png)
![(3aS*,5S*,9aS*)-5-[(E)-2-(2-furyl)vinyl]-2-(4-methoxybenzyl)hexahydro-7H-pyrrolo[3,4-g]pyrrolizin-1(2H)-one](/img/structure/B5055848.png)
![1-[3-(3-fluoro-4-methoxyphenyl)-1-(2-methylphenyl)-1H-pyrazol-4-yl]-N-methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)methanamine](/img/structure/B5055859.png)
![N-(2-fluorophenyl)-2-[(6-methyl-4-pyrimidinyl)thio]butanamide](/img/structure/B5055860.png)
![benzyl 2-{[3-(2-chlorophenoxy)-4-oxo-4H-chromen-7-yl]oxy}butanoate](/img/structure/B5055876.png)
![N-[4-acetyl-5-(2-fluorophenyl)-4,5-dihydro-1,3,4-thiadiazol-2-yl]acetamide](/img/structure/B5055888.png)
![2-(allylthio)-1-{[3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropyl]carbonyl}-1H-benzimidazole](/img/structure/B5055896.png)
![4-{[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)amino]methylene}-2-methyl-1,3(2H,4H)-isoquinolinedione](/img/structure/B5055918.png)
